Cas no 1783990-18-0 (3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)-)

• Product Name: 3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)-
• CAS No: 1783990-18-0
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5266486
• Update Time: 2025-05-25

3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)-

• Inchi： 1S/C14H22N2O/c15-9-8-14(17)7-4-10-16(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,17H,4,7-12,15H2
• InChI Key： YENSJAMMGAGXML-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCCC(CCN)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)-

3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)- (CAS No. 1783990-18-0)

3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)- is a versatile organic compound with the CAS registry number 1783990-18-0. This compound belongs to the class of piperidinols, which are six-membered cyclic secondary alcohols derived from piperidine. The structure of this compound is characterized by a piperidine ring with a hydroxyl group at the 3-position, an aminoethyl group at the same position, and a phenylmethyl substituent at the 1-position. These structural features make it a valuable intermediate in organic synthesis and drug discovery.

The synthesis of 3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)- involves multi-step reactions, often starting from readily available starting materials such as piperidine derivatives or related cyclic amines. The introduction of the aminoethyl group and the phenylmethyl substituent requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective methods for constructing such complex molecules.

One of the most promising applications of CAS No. 1783990-18-0 lies in its use as an intermediate in the development of bioactive compounds. Researchers have explored its potential in drug design, particularly in targeting G-protein coupled receptors (GPCRs) and other therapeutic targets. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on opioid receptors, making them candidates for pain management therapies.

In addition to its role in pharmaceuticals, 3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)- has found applications in materials science. Its ability to form stable amide bonds with carboxylic acids has led to its use in synthesizing polyamides and other functional polymers. Recent research highlights its potential in developing biodegradable polymers for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The pharmacokinetic properties of CAS No. 1783990-18-0 have been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate moderate oral bioavailability and favorable distribution profiles across various tissues. However, further investigations are required to fully understand its metabolic pathways and potential toxicity profiles.

From an environmental perspective, the degradation pathways of 3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)- under different conditions have been investigated to assess its environmental impact. Biodegradation studies reveal that this compound undergoes microbial transformation under aerobic conditions, suggesting that it poses minimal long-term risks to ecosystems when properly managed.

In conclusion, CAS No. 1783990-18-0, or 3-Piperidinol, 3-(2-aminoethyl)-1-(phenylmethyl)-, is a multifaceted compound with significant potential across diverse fields such as pharmaceuticals, materials science, and biotechnology. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges.